Journal Name:Micromachines
Journal ISSN:2072-666X
IF:3.523
Journal Website:https://www.mdpi.com/journal/micromachines
Year of Origin:2010
Publisher:MDPI (Basel, Switzerland)
Number of Articles Per Year:662
Publishing Cycle:
OA or Not:Yes
Synthesis of gold Nanoparticles Encapsulated Chitosan/Gelatin Polymers for the Treatment of Several Types of Leukemia
Micromachines ( IF 3.523 ) Pub Date: 2023-07-27 , DOI: 10.1007/s10904-023-02751-4
We herein demonstrate the biogenic nano-architechtonics of gold nanoparticles template over chitosan/gelatin mixed hydrogel having excellent reducing ability. The two biopolymers, i.e., chitosan and gelatin also had the capacity to stabilize as-synthesized Au NPs. Physicochemical and structural features of the nanocomposite biomaterial was assessed by several techniques like FT-IR, SEM, TEM, EDX and XRD. TEM study revealed the mean diameter of the spherical shaped Au NPs/CS-Gel material was in the range of 10–15 nm. Thereafter, the Au NPs/CS-Gel bio-composite material was exploited in the study of cytotoxicity and anti-leukemia effects against diverse leukemia cell lines like acute myeloid leukemia (32D-FLT3-ITD and Human HL-60/vcr), acute lymphoblastic leukemia (MOLT-3 and TALL-104), and acute T cell leukemia (Jurkat, Clone E6-1 and J.RT3-T3.5) in situ. Interestingly, the nano-drug could resist significantly against those cell lines in a time and concentration-dependent manner, assessed by MTT method. The corresponding IC50 values of the bio-composite were 341, 500, 417, 407, 389, and 500 µg/mL respectively against the cell lines.
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Sensing Performance of Heptazine-Based C3N4 Quantum Dot Toward Highly Toxic Environmental Pollutants, Amides, and Acetyl Derivatives
Micromachines ( IF 3.523 ) Pub Date: 2023-07-26 , DOI: 10.1007/s10904-023-02798-3
The detection of toxic molecules has gained imperial attention to protect living organisms and their environment. The broadly explored sensor behaviour of triazine-based C3N4 reveals their ultra-high sensitivity towards numerous toxic molecules e.g., chemical welfare agents. However, another potential analogue of C3N4 composed of heptazine exhibits remarkable electrical and optical properties but has not been much explored in sensor technology, especially for toxic pollutants. Keeping this in mind, the sensing performance of heptazine-based g-C3N4 is explored for the detection of toxic amides by using First Principles calculations. In this context, acryloyl amide (C2H3CONH2), acryloyl chloride (C2H3COCl), fluoroacetic acid (C2H3FCOOH), flouroaceta amide (C2H2FONH2), flouroacetyl chloride (C2H2FOCl) are selected as toxic pollutants; herein, for the ease of understanding, these molecules are represented as AAM, ACl, FAAc, FAA, & FACl, respectively. The electrochemical sensitivity of g-C3N4 is determined via geometric, energetic, and electronic properties analysis, whereas the photochemical sensitivity is explored by UV–Vis absorption analysis based on TD-DFT calculations. The interaction energies of studied molecules on C3N4 range between − 9.09 and - 23.39 kcal/mol depending upon the type of interactions e.g., hydrogen bonding or dispersion, which are explained on the basis of Symmetry Adopted Perturbation Theory, Non-Covalent Interaction Index, and Quantum Theory of Atoms in Molecules analyses. The density of State analysis, Frontier Molecular Orbitals and NBO charge transfer characterized that the electronic behaviour of g-C3N4 can be an effective sensor material with a semiconducting nature and significant charge transfer. Lastly, UV–Vis absorption analysis confirms the photosensitivity of g-C3N4 upon interaction with toxic molecules.
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A Review on Recent Trends in Biological Applications of Non-conjugated Polymer Dots
Micromachines ( IF 3.523 ) Pub Date: 2023-07-24 , DOI: 10.1007/s10904-023-02797-4
With the advancement of zero-dimensional carbon materials, carbon dots (CDs) have received immense attention owing to their exceptional optical properties, tailoring of size, and ease of functionalization. They have wide applications in fluorescent sensing, chemical sensing, bioimaging, photocatalysis, etc. Zero-dimensional polymer nanoparticles are called polymer dots (PDs) and are classified into conjugated and non-conjugated PDs based on their conjugated system. Non-conjugated polymer dots (NCPDs) do not have specific conjugated fluorophore groups, but they have superior chemical stability and water solubility than the conjugated PDs. The carbon core of NCPDs is surrounded by polymer chains containing ample functional groups such as C=O, N=O, and C=N, which are responsible for the luminescent PDs. NCPDs are less toxic, photostable, and biocompatible and are relevant in biological explorations in bioimaging, drug delivery, biosensing, etc. This mini-review provides a systematic overview of the inherent properties and the biological applications of NCPDs. It also emphasises the synergistic impacts on the optical performance of modified PDs and significant future research concerns.Graphical Abstract
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Nb Ions Induced Morphology and Enhanced Photoelectrochemical Functionalities from 3D Zn1 − xNbxO Nanostructures
Micromachines ( IF 3.523 ) Pub Date: 2023-07-17 , DOI: 10.1007/s10904-023-02789-4
Doping of niobium rare earth metal ions in ZnO based nanostructures are achieved by a simple chemical route for evaluating their photoelectrochemical conversion capabilities. The influence of dopant ions on the crystalline behavior and phase characteristics were studied in-depth using Raman spectroscopy and X-ray diffraction analysis. The crystalline size of the obtained pristine ZnO is 24 nm and the 5% Nb doped ZnO is 20 nm. The geometrical appearance of doped structures was inferred using high-resolution electron microscopic analysis. UV-absorbance spectra were comparatively studied and the corresponding band gap values of 3.10–3.02 eV were extracted using Tauc’s plot. The evolution of multiple defects in the processed nanostructures was additionally investigated from the luminescence spectra. Mott-Schottky plots that represents the variation in capacitance as a function of applied voltage was used to evaluate the carrier density across respective nanostructures. Using electrochemical impedance spectroscopic results Nyquist plots were plotted for doped and undoped nanostructures to evaluate the nature and mechanism behind the charge transfer characteristics in the respective samples. The measured charge carrier concentration of pristine ZnO (0.3 × 1020 cm−3) was several folds increased via 5% doping of Nb ions (3.7 × 1020 cm−3). The processed nanostructures were then spin cast on transparent conducting substrates as photoanodes for photoelectrochemical (PEC) studies. NbxZn1−xO nanostructures made photoanodes exhibited a high photocurrent density of up to 0.651 mA cm2 and was also very stable. The strong photocurrent readings showed that the type of metal ions had a big effect on how well the photoanode worked.
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Removal of Astrazon Red Dye from Wastewater using Eggshell/Graphene Oxide Embed in (Gum Acacia/Acrylamide) Hydrogel Nanocomposites Synthesized by Gamma Irradiation
Micromachines ( IF 3.523 ) Pub Date: 2023-07-14 , DOI: 10.1007/s10904-023-02775-w
This research aimed to use a low-cost, environmentally friendly adsorbent to eliminate the cationic dye Astrazon red 6B (AR) from an aqueous system. For this rationale, a nanocomposite hydrogel made of (Gum Acacia/Acrylamide)-calcinated Eggshell/Graphene oxide (GA/AAm)-ES/GO was created using Gamma radiation-induced copolymerization and cross-linking. FT-IR, XRD, EDX mapping, SEM, TGA and TEM were used to investigate the structures and properties. The nanocomposites exhibited superior adsorption behavior towards AR. Because of the dual effect of ES and GO, mixing ES with GO in (GA/AAm)-ES/GO nanocomposite hydrogel improved its adsorption capability. It was obtained that the optimum initial pH was 9 and the equilibrium contact time was 480 min. The removal percentage was enhanced by increasing the initial dye concentration. A little removal effectiveness was observed by increasing the adsorbent weight from 5.0 to 10.0 g for each liter of the dye solution. The Langmuir isotherm was found to be more suitable for analyzing the adsorption isotherm the maximal monolayer dye adsorption capacity (qmax) was 313.3 mg/g. The pseudo-second-order adsorption kinetics fitted the data well, and the rate constant was predicted to be (0.108 10–3) g mg−1 min−1. ∆H° values are negative at all investigated initial concentrations for (GA/AAm)-ES and (GA/AAm)-ES/GO. The values of ∆S° are negative for (GA/AAm)-ES/GO, while values for (GA/AAm) and (GA/AAm)-ES are positive. ∆G° are negative values for all systems that refer to the spontaneity of the adsorption process. High efficiency was observed for (GA/AAm)-ES/GO up to three rounds of reuse, while a drop in efficiency of the fourth round to 58.78%.Graphical Abstract
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Optimization of Rhodamine-B Dye Adsorption Using Moringa olifera Seed Pod Based NC, Phosphorylated NC and ZIF-8/pNC Composites
Micromachines ( IF 3.523 ) Pub Date: 2023-07-08 , DOI: 10.1007/s10904-023-02772-z
In this work, nanocellulose (NC), modified nanocellulose (pM-NC) and MOF composites (ZIF-8/pM-NC) were synthesized from Moringa olifera seed pod and were used for the dye adsorption. Samples were synthesized in aqueous media by one pot green methods. The prepared nanocellulose crystals were phosphorylated using orthophosphoric acid. Nano-sized cellulose ester derivatives having phosphoryl side groups were synthesized by the green phosphorylation of nanocrystalline cellulose, using water, then processed with phosphoric acid. Phosphorylated nanocellulose was added in the ZIF-8 precursor solution and sonicated to make MOF- nanocellulose composites. Structural investigation was performed using Fourier Transform Infrared Spectroscopy (FT-IR), which indicated the progressive removal of non-cellulosic constituents. Morphological study was conducted using Scanning Electron Microscopy (SEM). X-ray diffraction (XRD) analysis revealed the increased crystallinity with successive treatments. Removal efficiency of Rhodamine-B dye by nanocellulose, phosphorylated nanocellulose and ZIF-8/pM-NC was studied. Influence of dosage of the adsorbent, pH, temperature and time were analyzed for the cationic dye removal. Increase in pH 6–12 was accompanied by an increase in the rhodamine dye adsorption. Taguchi L9 orthogonal array have been used for designing the experiments and the most influenced factors were selected and modeled by the RSM (BBD) method to obtain the highest percentage of rhodamine dye removal.Graphical Abstract
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Development of PVA/GO Nanocomposites Membranes for Air-Filtration and Purification
Micromachines ( IF 3.523 ) Pub Date: 2023-06-28 , DOI: 10.1007/s10904-023-02762-1
Climate change due to the air pollution is actually one of the largest environmental challenges worldwide. Preparation and development of stable and highly efficient nanocomposite membranes remain a significant goal because of its enormous importance of controlling the environment. This study investigated a simple synthesis of poly (vinyl alcohol)/graphene oxide (PVA/GO) nanocomposite membrane for air pollutant remediation. The chemical and physical structures, morphologies, and conductivities were investigated as a function of the GO loading. The objective of the present study was to evaluate the efficiency of novel PVA/GO membranes in the removal of both formaldehyde (FA) as a pollutant VOCs model and SO2 as a model of greenhouse gases. Furthermore, the purpose of this study is to identify good predictors for selecting the appropriate optimal GO content in GO/PVA nanocomposites that exhibit higher air pollutant removal performance as well as design an economical GO/PVA nanocomposite air purification system for removal of the air pollutants in the field. To our knowledge, field application of GO/PVA nanocomposite volatile organic compound (VOCS) filters and control of SO2 gas pollutants from indoor air has not yet been realized. The nanocomposite membranes with an optimum GO content exhibited higher removal performance for the FA gas pollutant, this enhancement reached 90% in the laboratory scale. However, during the application in the field, it showed 75% FA removed from the indoor air. These new nano-membranes reveal also wide efficiencies of SO2 removal (80%) when applied in the field. Therefore, this filter system proved an excellent efficacy in the removal of air pollutants and could be more promising in various industrial applications.
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Novel Green Synthesis of UV-Sunscreen ZnO Nanoparticles Using Solanum Lycopersicum Fruit Extract and Evaluation of Their Antibacterial and Anticancer Activity
Micromachines ( IF 3.523 ) Pub Date: 2023-06-14 , DOI: 10.1007/s10904-023-02744-3
This work aimed at the green synthesis of multifunctional zinc oxide nanoparticles (ZnO NPs) using Solanum Lycopersicum (SL) fruit juice to act as antibacterial/cancer/UV sunscreens. The obtained ZnO NPs were examined for optical properties, cytotoxicity of human lung fibroblast (WI-38) and hepatocellular carcinoma (HePG2) cell lines, and antibacterial activity against Gram-negative Escherichia coli and Gram-positive Staphylococcus aureus. The antioxidant activity and in vitro sun protection factor (SPF) of the synthesized nanoparticles were carried out by spectrophotometric methods. The formation of pure phase structure and characteristic functional group of the synthesized ZnO NPs were confirmed by XRD, FTIR, and UV–Vis diffuse reflectance analysis. SEM image showed that the ZnO NPs have a quasi-spherical shape with a size of about 39 ± 12 nm. ZnO NPs showed high potency as sunscreens (in vitro SPF = 16.8) and as mild antioxidant agents. Notably, ZnO NPs enhanced the cytotoxic activity against hepatocellular carcinoma cells and confirmed their antibacterial activity against pathogenic bacteria. SL fruit juice can play a triple role by acting as a solvent, reducing agent and stabilizer which facilitates the synthesis of ZnO NPs sunscreen that has antibacterial and anti-carcinogenic properties.
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A Study of the Fabrication of Different-Dimensional Metal–Organic Frameworks and Their Hybrid Composites for Novel Applications
Micromachines ( IF 3.523 ) Pub Date: 2023-07-04 , DOI: 10.1007/s10904-023-02771-0
The term "organic and inorganic composite porous materials" refers to metal–organic frameworks. Due to their low density and high porosity, MOFs have an enormous surface area that can be used to store and aggregate many molecules. The pore size may work as a grid to segregate molecules. Changing the materials' inherent characteristics is advantageous because MOFs are porous. Over the past 10 years, several hybrid MOFs containing polymer compounds, carbon-based substances, metal nanoparticles, metal oxides of metal, & biomolecules have been reported for use in various applications. Electronic components, detectors, storage of energy, separation of gases, capacitors, medication delivery, and environmental remediation have all been made using MOFs. The initial part of this review has been devoted to discussing the extraordinary qualities, distinctive architectural orientation, & contemporary uses of MOFs as well as their permeability, equilibrium, and additional determining elements. Additionally, several methods & processes used in the creation & development of MOFs are discussed, including solvothermal, electrochemical, mechanochemical, ultrasonication, & microwave approaches. Various approaches have been used to generate various dimensional MOFs like OD, 1D, etc. & their combined substances were additionally provided, in demand to comprehend the methodical viability of MOFs in generating novel goods. The opportunities for MOFs in the future, as well as the problems still to be solved, research gaps, and potential solutions, have all been discussed. These include the improved design of experiments, mathematical models, simulated approaches, and conceptual notions.Graphical Abstract
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Catalytic Activity of Ti-Modified MCM-41 for Oxidation of Secondary Alcohol with H2O2
Micromachines ( IF 3.523 ) Pub Date: 2023-06-22 , DOI: 10.1007/s10904-023-02768-9
In this study, titanium-containing MCM-41 has been synthesized through wet impregnation and direct hydrothermal synthesis methods and used for the oxidation of secondary alcohol to a carbonyl compound in the presence of hydrogen peroxide. FT-IR, BET, XRD, SEM–EDX, and Raman spectroscopy has been used to characterize the prepared mesostructured catalysts and the obtained results revealed that the Ti was successfully inserted into the MCM-41 framework. XRD results showed that the hexagonal structure of the mesoporous material of all samples was preserved, but the Ti-MCM-41(20) showed a slightly distorted porous structure. Oxidation of 1-phényl-1-propanol using aqueous 30% H2O2 as an oxidant in dichloromethane was also performed to investigate the catalytic performance. Ti inserted directly into the mesoporous silica gel showed better catalytic performance (95–98%). The Ti/Al-MCM-41 prepared by impregnation exhibits significantly high catalytic activity (99%) for secondary alcohol oxidation and showed excellent regeneration ability. MCM-41 may have considerable potential application in future industrial applications.Graphical Abstract
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SCI Journal Division of the Chinese Academy of Sciences
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工程技术3区 INSTRUMENTS & INSTRUMENTATION 仪器仪表3区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.10 18 Science Citation Index Expanded Not
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